Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

methylzinc chloride stability in THF

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methylzinc chloride

CAS No.: 5158-46-3

Cat. No.: S6642848

Frequently Asked Questions

Q1: What are the key stability and safety concerns when handling methylzinc chloride in THF?
Methylzinc chloride is a pyrophoric and water-sensitive organometallic reagent that requires careful

handling. Key quantitative data is summarized below:

Property Specification / Value

Concentration 1.90to 2.20 M in THF [1]

Physical Form Colorless to Yellow, Turbid Solution [1]

Flash Point =17°C (c. 1°F) [1]

Density 1.033 g/mL [1]

Hazard Risk Statement Precautionary Statement [1]

Flammability Highly flammable liquid and vapour [1] Keep away from heat/sparks/open
flames. No smoking [1]

Peroxide May form explosive peroxides [1]

Formation
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Hazard Risk Statement
Health Effects

respiratory irritation [1]

Causes severe skin burns and eye damage.
Suspected of causing cancer. May cause

Precautionary Statement [1]

Wear protective gloves/clothing/eye
protection. Use in a fume hood [1]

Q2: What is the recommended storage condition? The solution is packaged in an AcroSeal glass bottle,

which is designed to minimize exposure to air and moisture [1]. It should be stored in a cool, well-ventilated

place, away from any ignition sources. Always keep the container tightly closed under a protective

atmosphere (e.g., nitrogen or argon) and periodically test for peroxide formation, especially if the reagent is

stored for extended periods or after the container has been opened.

Q3: How can I tell if the reagent has decomposed? A clear sign of decomposition is a deviation from the

specified "colorless to yellow" range to a darkened color. The solution may also show increased turbidity or

the formation of precipitates. Do not use reagents that show visible signs of decomposition.

Troubleshooting Guide

Observation Possible Cause

Recommended Action

Solution appears
dark brown or black

Formation of
precipitate

Low reactivity in

experiment

Pressure build-up in

overheating.

exposure to air or moisture.

Degradation of the reagent or
precipitation of salts.

Possible gas generation from
bottle reaction with contaminants or

Significant decomposition due to

Possible partial decompaosition or
lower-than-stated concentration.

Do not use. Contact your chemical safety
officer for disposal.

Do not use. If a new bottle, contact the
supplier.

Test the activity with a small-scale
guantitative reaction. Use a new bottle for
critical experiments.

Move the bottle to a fume hood with
appropriate shielding. Do not open.
Contact safety personnel.
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Experimental Handling Protocol

¢ Planning: Pre-plan all steps. Ensure you have all necessary dry and sealed syringes, needles, and
cannulas ready.

e Environment: Perform all handling in an efficient fume hood, away from any water baths or ignition
sources. Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
goggles, and chemical-resistant gloves (e.g., nitrile).

e Preparation: Ensure the reagent is at or near room temperature before opening to prevent
condensation. Clean and dry the septum of the bottle with an inert gas flow.

¢ Transfer: Use standard air-free techniques (e.g., syringe, cannula) under a positive pressure of inert
gas (nitrogen or argon).

e Storage: Immediately return the reagent to its designated storage location after use.

Stability & Decomposition Pathways

The diagram below illustrates the primary factors affecting the stability of methylzinc chloride in THF

solution and the potential decomposition products.

Methylzinc Chloride
in THF

Exposure to Air Peroxide Formation

Heat/High Temperature

(Oxygen, Moisture) in THF Solvent

Precipitation Oxidation/Decomposition Fire or Explosion
Loss of Reactivity Products (e.g., Zinc Oxides) Risk

Click to download full resolution via product page

Stability and Decomposition Pathways of Methylzinc Chloride in THF

A Note on THF Solvent Quality
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The stability of organometallic reagents can be compromised by impurities in the solvent. While the
methylzinc chloride solution is supplied ready-to-use, be aware that typical inhibitor-free, HPLC-grade
THF may not be sufficiently dry and oxygen-free for preparing such solutions. For any preparation
requiring dry THF, it must be purified using standard methods (e.g., distillation from sodium/benzophenone)

under an inert atmosphere immediately before use [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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thf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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